Cas no 1888652-39-8 (2-Benzofuranacetic acid, α-amino-5-bromo-, methyl ester)

2-Benzofuranacetic acid, α-amino-5-bromo-, methyl ester is a brominated benzofuran derivative with a functionalized acetic acid side chain, featuring an α-amino group and a methyl ester moiety. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly in the construction of heterocyclic frameworks and pharmaceutical intermediates. The presence of the 5-bromo substituent enhances its utility in cross-coupling reactions, while the methyl ester group offers straightforward derivatization potential. Its structural features make it a valuable building block for medicinal chemistry research, particularly in the development of bioactive molecules targeting neurological or inflammatory pathways. The compound is typically handled under controlled conditions due to its reactive functional groups.
2-Benzofuranacetic acid, α-amino-5-bromo-, methyl ester structure
1888652-39-8 structure
Product Name:2-Benzofuranacetic acid, α-amino-5-bromo-, methyl ester
CAS No:1888652-39-8
MF:C11H10BrNO3
MW:284.10600233078
CID:5253188
Update Time:2025-05-22

2-Benzofuranacetic acid, α-amino-5-bromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Benzofuranacetic acid, α-amino-5-bromo-, methyl ester
    • Inchi: 1S/C11H10BrNO3/c1-15-11(14)10(13)9-5-6-4-7(12)2-3-8(6)16-9/h2-5,10H,13H2,1H3
    • InChI Key: WHOWFSYSBHIPCV-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(Br)C=C2C=C1C(N)C(OC)=O

Experimental Properties

  • Density: 1.580±0.06 g/cm3(Predicted)
  • Boiling Point: 357.4±37.0 °C(Predicted)
  • pka: 6.05±0.50(Predicted)

2-Benzofuranacetic acid, α-amino-5-bromo-, methyl ester Pricemore >>

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Additional information on 2-Benzofuranacetic acid, α-amino-5-bromo-, methyl ester

α-Amino-5-bromo-2-benzofuranacetic acid methyl ester: A Comprehensive Overview

α-Amino-5-bromo-2-benzofuranacetic acid methyl ester (CAS No. 1888652-39-8) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a benzofuran ring, an amino group, and a methyl ester functional group, has garnered attention due to its potential applications in drug development and as a versatile building block in organic synthesis.

The benzofuran moiety in this compound is a key structural element that contributes to its aromaticity and reactivity. Benzofurans are known for their stability and ability to participate in various chemical reactions, making them valuable in the synthesis of complex molecules. The presence of the α-amino group adds further functionality, enabling this compound to act as a precursor for peptide-like structures or as a component in bioactive molecules.

Recent studies have explored the synthesis and characterization of α-amino-5-bromo-2-benzofuranacetic acid methyl ester using advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have not only improved the efficiency of production but also provided deeper insights into the compound's physical and chemical properties. For instance, research has highlighted its thermal stability and reactivity under different conditions, which are crucial for its application in organic transformations.

In terms of applications, this compound has shown promise in the field of drug discovery. Its structure allows for potential interactions with biological targets such as enzymes or receptors, making it a candidate for lead optimization in medicinal chemistry. Additionally, the methyl ester group can be readily modified to introduce other functionalities, enhancing its versatility in designing bioactive agents.

Another area where α-amino-5-bromo-2-benzofuranacetic acid methyl ester has demonstrated potential is in materials science. Its aromaticity and functional groups make it a suitable candidate for use in the development of advanced materials such as polymers or coordination compounds. Recent research has explored its role as a ligand in metal complexes, where it exhibits interesting electronic properties that could be exploited in catalysis or sensing applications.

The 5-bromo substitution on the benzofuran ring introduces additional reactivity and selectivity to the molecule. This bromine atom can serve as a leaving group in substitution reactions or participate in cross-coupling reactions, enabling further functionalization of the compound. Such versatility is highly desirable in organic synthesis, where precise control over molecular structure is essential for achieving desired properties.

From an environmental standpoint, researchers have also investigated the degradation pathways of this compound under various conditions. Understanding its stability and biodegradability is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, α-amino-5-bromo-2-benzofuranacetic acid methyl ester (CAS No. 1888652-39-8) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of science and technology.

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